Cas no 1806015-38-2 (Ethyl 2-(chloromethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(chloromethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806015-38-2
• MF: C₁₀H₈ClF₄NO₃
• MW: 301.622035980225
• CID: 4830251
• Update Time: 2025-08-05

Ethyl 2-(chloromethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H8ClF4NO3/c1-2-18-9(17)5-3-6(12)8(16-7(5)4-11)19-10(13,14)15/h3H,2,4H2,1H3
• InChI Key： QMJDGUWOOYKBRA-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OCC)=CC(=C(N=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 3.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(chloromethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 2-(chloromethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806015-38-2)

Ethyl 2-(chloromethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806015-38-2) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their bioactive properties. The presence of fluoro and trifluoromethoxy groups enhances its reactivity and potential utility in drug discovery, making it a subject of interest for researchers exploring small molecule therapeutics and crop protection agents.

The structural uniqueness of Ethyl 2-(chloromethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-3-carboxylate lies in its multifunctional groups, including the chloromethyl moiety, which allows for further derivatization. This feature is particularly valuable in medicinal chemistry, where scaffold diversification is critical for optimizing pharmacokinetic properties. Recent trends in AI-driven drug design and high-throughput screening have amplified the demand for such building blocks, as they enable rapid synthesis of targeted libraries for structure-activity relationship (SAR) studies.

In the context of sustainable chemistry, this compound aligns with the growing emphasis on green synthesis methodologies. Researchers are increasingly investigating eco-friendly routes to incorporate fluorinated motifs due to their metabolic stability and bioavailability. The trifluoromethoxy group in particular has garnered attention for its ability to modulate lipophilicity and membrane permeability, traits highly sought after in CNS drug development and antibacterial agents.

From an industrial perspective, Ethyl 2-(chloromethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-3-carboxylate serves as a key intermediate in the synthesis of advanced crop protection chemicals. With global concerns about food security and pesticide resistance, agrochemical companies are leveraging such compounds to develop next-generation fungicides and herbicides with improved environmental profiles. Its compatibility with precision agriculture technologies further underscores its relevance in modern farming solutions.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with stringent regulatory standards. The rise of automated synthesis platforms has also facilitated its integration into combinatorial chemistry workflows, addressing the pharmaceutical industry's need for scalable and reproducible processes. As patent landscapes evolve, derivatives of this pyridine core continue to feature prominently in IP filings related to oncology and anti-inflammatory therapies.

Emerging applications in material science have expanded the utility of Ethyl 2-(chloromethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-3-carboxylate beyond life sciences. Its fluorine-rich structure contributes to the development of liquid crystals and organic semiconductors, aligning with advancements in flexible electronics and optoelectronic devices. This interdisciplinary potential makes it a compelling case study for convergent research initiatives bridging chemistry and engineering disciplines.

Quality control protocols for this compound emphasize residual solvent monitoring and impurity profiling, reflecting the pharmaceutical industry's shift toward QbD (Quality by Design) principles. With increasing regulatory scrutiny on genotoxic impurities, synthetic routes to this intermediate are being optimized using continuous flow chemistry and catalytic methodologies to minimize byproduct formation.

The commercial availability of Ethyl 2-(chloromethyl)-5-fluoro-6-(trifluoromethoxy)pyridine-3-carboxylate through specialized fine chemical suppliers has accelerated its adoption in academic and industrial labs. Market analyses indicate growing demand in regions with robust generic drug manufacturing sectors, particularly for applications in respiratory diseases and metabolic disorder treatments. Its stability under standard storage conditions further enhances its logistics feasibility for global supply chains.